Abt-751
Abt-751
N-[2-(4-hydroxyanilino)-3-pyridinyl]-4-methoxybenzenesulfonamide is a sulfonamide.
ABT-751 has been investigated for the treatment of Lung Cancer, Non-Small Cell Lung Cancer, and Non-Small-Cell Lung Cancer.
Colchicine-Site Binding Agent ABT-751 is an orally bioavailable antimitotic sulfonamide. ABT- 751 binds to the colchicine-binding site on beta-tubulin and inhibits the polymerization of microtubules, thereby preventing tumor cell replication. This agent also disrupts tumor neovascularization, reducing tumor blood flow and so inducing a cytotoxic effect. (NCI04)
ABT-751 has been investigated for the treatment of Lung Cancer, Non-Small Cell Lung Cancer, and Non-Small-Cell Lung Cancer.
Colchicine-Site Binding Agent ABT-751 is an orally bioavailable antimitotic sulfonamide. ABT- 751 binds to the colchicine-binding site on beta-tubulin and inhibits the polymerization of microtubules, thereby preventing tumor cell replication. This agent also disrupts tumor neovascularization, reducing tumor blood flow and so inducing a cytotoxic effect. (NCI04)
Brand Name:
Vulcanchem
CAS No.:
141430-65-1
VCID:
VC0002855
InChI:
InChI=1S/C18H17N3O4S/c1-25-15-8-10-16(11-9-15)26(23,24)21-17-3-2-12-19-18(17)20-13-4-6-14(22)7-5-13/h2-12,21-22H,1H3,(H,19,20)
SMILES:
COC1=CC=C(C=C1)S(=O)(=O)NC2=C(N=CC=C2)NC3=CC=C(C=C3)O
Molecular Formula:
C18H17N3O4S
Molecular Weight:
371.4 g/mol
Abt-751
CAS No.: 141430-65-1
Cat. No.: VC0002855
Molecular Formula: C18H17N3O4S
Molecular Weight: 371.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | N-[2-(4-hydroxyanilino)-3-pyridinyl]-4-methoxybenzenesulfonamide is a sulfonamide. ABT-751 has been investigated for the treatment of Lung Cancer, Non-Small Cell Lung Cancer, and Non-Small-Cell Lung Cancer. Colchicine-Site Binding Agent ABT-751 is an orally bioavailable antimitotic sulfonamide. ABT- 751 binds to the colchicine-binding site on beta-tubulin and inhibits the polymerization of microtubules, thereby preventing tumor cell replication. This agent also disrupts tumor neovascularization, reducing tumor blood flow and so inducing a cytotoxic effect. (NCI04) |
|---|---|
| CAS No. | 141430-65-1 |
| Molecular Formula | C18H17N3O4S |
| Molecular Weight | 371.4 g/mol |
| IUPAC Name | N-[2-(4-hydroxyanilino)pyridin-3-yl]-4-methoxybenzenesulfonamide |
| Standard InChI | InChI=1S/C18H17N3O4S/c1-25-15-8-10-16(11-9-15)26(23,24)21-17-3-2-12-19-18(17)20-13-4-6-14(22)7-5-13/h2-12,21-22H,1H3,(H,19,20) |
| Standard InChI Key | URCVCIZFVQDVPM-UHFFFAOYSA-N |
| SMILES | COC1=CC=C(C=C1)S(=O)(=O)NC2=C(N=CC=C2)NC3=CC=C(C=C3)O |
| Canonical SMILES | COC1=CC=C(C=C1)S(=O)(=O)NC2=C(N=CC=C2)NC3=CC=C(C=C3)O |
| Appearance | Pink Solid |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator